Cas no 54042-95-4 (1,2,4-Oxadiazole, 5-(chloromethyl)-3-(1-cyclopenten-1-ylmethyl)-)

• Product Name: 1,2,4-Oxadiazole, 5-(chloromethyl)-3-(1-cyclopenten-1-ylmethyl)-
• CAS No: 54042-95-4
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 355709
• PubChem ID: 71364886
• Update Time: 2025-04-19

1,2,4-Oxadiazole, 5-(chloromethyl)-3-(1-cyclopenten-1-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 5-(chloromethyl)-3-(1-cyclopenten-1-ylmethyl)-
• 5-(chloromethyl)-3-(cyclopenten-1-ylmethyl)-1,2,4-oxadiazole
• 54042-95-4
• DTXSID60788332
• 5-(Chloromethyl)-3-[(cyclopent-1-en-1-yl)methyl]-1,2,4-oxadiazole

• Inchi： 1S/C9H11ClN2O/c10-6-9-11-8(12-13-9)5-7-3-1-2-4-7/h3H,1-2,4-6H2
• InChI Key： HDZWZHJVUUUOLU-UHFFFAOYSA-N
• SMILES： ClCC1=NC(CC2=CCCC2)=NO1

Computed Properties

• Exact Mass: 198.05613
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92